![molecular formula C8H19ClN2O2S B1439845 [1-(Ethanesulfonyl)piperidin-4-yl]methanamine hydrochloride CAS No. 1286273-11-7](/img/structure/B1439845.png)
[1-(Ethanesulfonyl)piperidin-4-yl]methanamine hydrochloride
Overview
Description
“[1-(Ethanesulfonyl)piperidin-4-yl]methanamine hydrochloride” is a compound used for its biological and medicinal properties. It has a molecular formula of C8H19ClN2O2S and an average mass of 242.767 Da .
Synthesis Analysis
Piperidones, which are precursors to the piperidine ring, are of particular interest due to their unique biochemical properties . They are generally prepared from a domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating on a water bath for 6 hours, or even 1 day .Molecular Structure Analysis
The molecular structure of “[1-(Ethanesulfonyl)piperidin-4-yl]methanamine hydrochloride” is represented by the InChI code1S/C8H19ClN2O2S . Chemical Reactions Analysis
The Mannich base formation reaction is important for deriving piperidine-4-ones as a six-membered nitrogenous heterocyclic ketone and its derivatives . Various catalysts such as Ultrasound-Na2CO3, DIBAL-H, DABCO, NaHCO3, I2, BPH, Na/EtOH, K2CO3, TFA, TFSA, Et3N, Zn-Hg/HCl, Rh (acac) (C2H4)2, and NaOEt have been employed in these reactions .Scientific Research Applications
Synthesis and Crystal Structure
Several studies have focused on the synthesis and structural characterization of compounds related to [1-(Ethanesulfonyl)piperidin-4-yl]methanamine hydrochloride. The compounds synthesized include various sulfonyl-piperidin-4-yl-methanol derivatives, characterized by X-ray crystallography. These studies reveal that the piperidine ring typically adopts a chair conformation and the geometry around the sulfur atom is usually tetrahedral or distorted tetrahedral, exhibiting both inter and intramolecular hydrogen bonds (Girish et al., 2008), (Prasad et al., 2008), (Benakaprasad et al., 2007).
Synthesis and Antiosteoclast Activity
Reddy et al. (2012) synthesized a new family of compounds, some of which showed moderate to high antiosteoclast and osteoblast activity. These findings are significant in the context of bone health and related conditions (Reddy et al., 2012).
Therapeutic Potential
Pelletier et al. (2009) discovered a compound, [1-(4-(naphthalen-2-yl)pyrimidin-2-yl)piperidin-4-yl]methanamine, which targets the Wnt beta-catenin cellular messaging system and showed promise in increasing the trabecular bone formation rate in animal models. This compound could have implications for treating bone disorders (Pelletier et al., 2009).
Antibacterial Activity
Merugu et al. (2010) reported the synthesis of piperidine-containing compounds and demonstrated their antibacterial activity, indicating potential applications in combating bacterial infections (Merugu et al., 2010).
properties
IUPAC Name |
(1-ethylsulfonylpiperidin-4-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O2S.ClH/c1-2-13(11,12)10-5-3-8(7-9)4-6-10;/h8H,2-7,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGXPPAJPOFLRFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1286273-11-7 |
Source
|
| Record name | 4-Piperidinemethanamine, 1-(ethylsulfonyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1286273-11-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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